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Compound of Interest

Compound Name: Ni(ll) Protoporphyrin I1X

Cat. No.: B12414444

Technical Guide: Ni(ll) Protoporphyrin IX

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ni(ll) Protoporphyrin IX is a metalloporphyrin complex with significant applications in various
fields of scientific research, including biochemistry, materials science, and drug development.
This document provides a comprehensive overview of its chemical properties, safety
information, and key experimental applications.

Chemical and Physical Properties

Ni(ll) Protoporphyrin IX, with the CAS number 15415-30-2, is a derivative of the naturally
occurring Protoporphyrin IX, where a nickel(ll) ion is coordinated within the porphyrin ring.[1]
This coordination alters the electronic and chemical properties of the porphyrin, making it a
valuable tool for various studies.
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Property Value Reference
CAS Number 15415-30-2 [1]
Molecular Formula Cs34H32NaNiOa4 [1]
Molecular Weight 619.336 g/mol [1]

Typically a dark purple or violet
Appearance lid
soli

Store at room temperature,
Storage . [1]
protected from light

Safety Data Sheet (SDS) Overview

A comprehensive Safety Data Sheet (SDS) specifically for Ni(ll) Protoporphyrin IX is not
readily available. However, based on the general properties of porphyrins and nickel
compounds, the following safety precautions should be observed. This information is not a
substitute for a formal SDS and a thorough risk assessment should be conducted before
handling.

1. Hazard Identification:

e May be harmful if swallowed, inhaled, or absorbed through the skin.

e The toxicological properties have not been thoroughly investigated.

o Nickel compounds are classified as potential carcinogens and may cause skin sensitization.
2. First-Aid Measures:

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

o Skin Contact: Wash off with soap and plenty of water.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

» Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
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3. Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (gloves, lab coat, safety glasses).

Handle in a well-ventilated area.

Store in a tightly closed container in a dry and cool place, protected from light.[1]

4. Disposal:

Dispose of in accordance with local, state, and federal regulations.

Experimental Protocols
General Protocol for Microwave-Assisted Synthesis of
Metalloporphyrins

This protocol is adapted from a general method for the synthesis of metalloporphyrins and can
be applied for the synthesis of Ni(ll) Protoporphyrin IX.

Materials:

Protoporphyrin 1X

Nickel(ll) acetate tetrahydrate

N,N-Dimethylformamide (DMF)

Microwave reactor

Procedure:
e In a microwave reaction vessel, dissolve Protoporphyrin IX in DMF.

o Add a molar excess (typically 4-5 equivalents) of Nickel(ll) acetate tetrahydrate to the
solution.
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o Seal the vessel and place it in the microwave reactor.

e Heat the reaction mixture using microwave irradiation. Typical conditions are 150-200 °C for
5-15 minutes.

» After the reaction is complete, allow the vessel to cool to room temperature.

o The progress of the reaction can be monitored by UV-Vis spectroscopy, observing the shift in
the Soret band.

e The product can be precipitated by the addition of water and collected by filtration.

» Further purification can be achieved by chromatography if necessary.

Protocol for Heme Oxygenase-1 (HO-1) Inhibition Assay

Ni(ll) Protoporphyrin IX is known to interact with heme oxygenase. The following is a general
protocol for an in vitro HO-1 inhibition assay, which can be adapted to study the effects of Ni(ll)
Protoporphyrin IX.

Materials:

o Purified recombinant Heme Oxygenase-1 (HO-1)

e Hemin (substrate)

e NADPH

o Rat liver cytosol (as a source of biliverdin reductase)

 Ni(ll) Protoporphyrin IX (inhibitor)

e Reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)
e Chloroform

Procedure:

o Prepare a reaction mixture containing the reaction buffer, rat liver cytosol, and hemin.
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» Add varying concentrations of Ni(ll) Protoporphyrin IX to the reaction mixture to test for
inhibition. A control with no inhibitor should be included.

e Pre-incubate the mixture for a few minutes at 37°C.

« Initiate the reaction by adding a solution of NADPH.

 Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).

» Stop the reaction by adding an equal volume of chloroform and vortexing vigorously.
o Centrifuge the mixture to separate the aqueous and organic phases.

e The product of the reaction, bilirubin, will be in the chloroform layer.

o Carefully remove the chloroform layer and measure the absorbance at approximately 464
nm to quantify the amount of bilirubin produced.

o Calculate the percentage of inhibition by comparing the absorbance of the samples with the
inhibitor to the control.

Signaling Pathway and Experimental Workflow
Diagrams
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General Workflow for Synthesis and Characterization of Ni(ll) Protoporphyrin IX
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Caption: Workflow for Ni(ll) Protoporphyrin IX Synthesis and Analysis.
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Inhibition of Heme Oxygenase Pathway by Ni(ll) Protoporphyrin IX
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Caption: Ni(ll) Protoporphyrin IX as an Inhibitor of Heme Oxygenase-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12414444#ni-ii-protoporphyrin-ix-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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